![molecular formula C23H18BrFN2S B2742740 1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole CAS No. 1207009-40-2](/img/structure/B2742740.png)
1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole is a chemical compound that has attracted attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Antimicrobial and Antioxidant Activities
- A study by Menteşe, Ülker, and Kahveci (2015) on benzimidazole derivatives, including 1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole, revealed their potential in inhibiting α-glucosidase and exhibiting antimicrobial and antioxidant activities. This derivative was effective against both Gram-positive and Gram-negative bacteria, particularly M. smegmatis, and demonstrated significant scavenging activities in ABTS and DPPH assays (Menteşe, Ülker, & Kahveci, 2015).
Antiviral Activity
- Golankiewicz et al. (1995) synthesized imidazo[1,5-a]-1,3,5-triazine derivatives, structurally related to 1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole, and evaluated their inhibitory effects on ortho- and paramyxoviruses. The study found that the simultaneous presence of benzyl and thio structural units was crucial for selective biological activity, with some derivatives specifically inhibitory to certain viruses (Golankiewicz et al., 1995).
Synthesis and Structural Analysis
- Huang Jin-qing (2009) focused on the synthesis of 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole, a compound structurally similar to 1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole. The study provided insights into the reaction formula and optimized conditions for synthesizing such derivatives (Huang Jin-qing, 2009).
Crystal Structure Elucidation
- Özbey et al. (2004) reported the synthesis and spectral identification of a compound similar to 1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole. The study used IR, 1H NMR, and EI mass spectral analysis and X-ray crystallography for structure confirmation, highlighting intramolecular hydrogen bonding and intermolecular interactions in crystal packing (Özbey et al., 2004).
Anti-Cancer Activity
- Hutchinson et al. (2001) explored the synthesis of fluorinated 2-(4-aminophenyl)benzothiazoles, which share a similar fluorobenzyl component with 1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole. These compounds demonstrated potent cytotoxicity in specific human breast cancer cell lines and are an example of the potential anticancer applications of such derivatives (Hutchinson et al., 2001).
In Vitro Anticancer Evaluation
- Karaaslan et al. (2020) investigated the N-alkylation of imidazole-containing heterocycles, including structures related to 1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole. The compounds were evaluated for in vitro cytotoxic activities against various cancer cell lines, contributing to the understanding of the potential anticancer properties of these derivatives (Karaaslan et al., 2020).
properties
IUPAC Name |
1-benzyl-5-(4-bromophenyl)-2-[(4-fluorophenyl)methylsulfanyl]imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18BrFN2S/c24-20-10-8-19(9-11-20)22-14-26-23(27(22)15-17-4-2-1-3-5-17)28-16-18-6-12-21(25)13-7-18/h1-14H,15-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OELHUZJISJHAFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=CN=C2SCC3=CC=C(C=C3)F)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18BrFN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.